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Compound of Interest

Compound Name: Dimethyl 2-anilinobut-2-enedioate

Cat. No.: B3191441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of Dimethyl 2-anilinobut-2-enedioate. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in the fields of medicinal chemistry, pharmacology, and drug development, offering

detailed experimental insights and structured data presentation.

Core Physicochemical Properties
Dimethyl 2-anilinobut-2-enedioate is an organic compound classified as a diester, featuring

an aniline moiety attached to a butenedioate backbone.[1] Its chemical structure lends itself to

a range of chemical transformations and potential biological interactions. The key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₃NO₄ [1]

Molecular Weight 235.24 g/mol [1]

CAS Number 54494-74-5 [1]

Appearance Clear to pale yellow liquid [1]

Boiling Point Approximately 210 °C [1]

Density Approximately 1.1 g/cm³ [1]

Solubility
Soluble in organic solvents

such as ethanol and acetone.

Melting Point
Not well-defined (liquid at room

temperature)
[1]

IUPAC Name
dimethyl 2-anilinobut-2-

enedioate
[1]

SMILES
COC(=O)C=C(C(=O)OC)NC1=

CC=CC=C1
[1]

InChI Key
LCHIHUQAZKSJRB-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The primary route for the synthesis of Dimethyl 2-anilinobut-2-enedioate is through a

Knoevenagel condensation reaction.[1] This method involves the reaction of an aniline

derivative with a suitable dicarbonyl compound, typically in the presence of a basic catalyst.[1]

Generalized Experimental Protocol for Knoevenagel
Condensation
Materials:

Aniline
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Dimethyl acetylenedicarboxylate (DMAD)

Anhydrous solvent (e.g., methanol, ethanol, or toluene)

Basic catalyst (e.g., piperidine, triethylamine, or sodium ethoxide)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

aniline in the chosen anhydrous solvent.

Slowly add dimethyl acetylenedicarboxylate (DMAD) to the solution at room temperature with

continuous stirring. An exothermic reaction may be observed.

Add a catalytic amount of the basic catalyst to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction progress using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel, using a suitable eluent

system (e.g., a mixture of hexane and ethyl acetate).

Collect the fractions containing the desired product and evaporate the solvent to obtain pure

Dimethyl 2-anilinobut-2-enedioate.

Characterization
The synthesized compound can be characterized using various spectroscopic techniques:

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for the N-H stretch of the secondary amine, C=O stretching of the ester groups, and

C=C stretching of the alkene.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR spectroscopy will show characteristic signals for the aromatic protons of the

aniline ring, the vinyl proton, and the methyl protons of the two ester groups.

¹³C NMR spectroscopy will display signals for the aromatic carbons, the olefinic carbons,

the carbonyl carbons of the ester groups, and the methyl carbons.

Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound.

Potential Biological Significance and Signaling
Pathways
While specific studies on the biological activity of Dimethyl 2-anilinobut-2-enedioate are

limited, related compounds such as Dimethyl Fumarate (DMF) have been shown to possess

significant immunomodulatory and anti-inflammatory properties. DMF is an approved treatment

for multiple sclerosis and psoriasis. Its mechanism of action involves the modulation of key

signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Signal Transducer and

Activator of Transcription 3 (STAT3) pathways. Given the structural similarities, it is plausible

that Dimethyl 2-anilinobut-2-enedioate could exhibit comparable biological activities.

Representative Signaling Pathway: Inhibition of NF-κB
The NF-κB signaling pathway is a central regulator of inflammation, immune responses, and

cell survival. Its aberrant activation is implicated in various inflammatory diseases and cancers.

The diagram below illustrates a simplified representation of the canonical NF-κB pathway and

the potential inhibitory action of a bioactive compound.
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Representative Diagram: Inhibition of the NF-κB Signaling Pathway
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Caption: Hypothetical inhibition of the NF-κB pathway.

Representative Signaling Pathway: Inhibition of STAT3
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The STAT3 signaling pathway is another critical regulator of cell proliferation, differentiation,

and apoptosis. Its constitutive activation is a hallmark of many cancers. The diagram below

depicts a simplified overview of the JAK-STAT3 pathway and a potential point of inhibition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Representative Diagram: Inhibition of the STAT3 Signaling Pathway
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Caption: Hypothetical inhibition of the STAT3 pathway.
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Experimental Workflow Visualization
To provide a clear overview of the synthesis and analysis process, the following diagram

illustrates a typical experimental workflow.
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Experimental Workflow for Synthesis and Analysis
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Caption: Synthesis and analysis workflow.
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Conclusion
Dimethyl 2-anilinobut-2-enedioate presents an interesting scaffold for chemical and

biological exploration. This guide provides foundational physicochemical data and outlines a

general synthetic approach. Further research is warranted to fully elucidate its biological

activities and potential therapeutic applications, particularly in the context of inflammatory and

proliferative diseases where pathways like NF-κB and STAT3 are dysregulated. The provided

experimental frameworks and visualizations serve as a starting point for researchers aiming to

investigate this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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